Cas no 475102-10-4 (1-Boc-5-cyanoindole)

1-Boc-5-cyanoindole Properties

Names and Identifiers

• tert-Butyl 5-cyano-1H-indole-1-carboxylate
• 1-BOC-5-cyanoindole
• 1H-Indole-1-carboxylicacid, 5-cyano-, 1,1-dimethylethyl ester
• 1-BOC-5-CYANO-1H-INDOLE
• tert-butyl 5-cyanoindole-1-carboxylate
• PubChem8940
• OYPSWAHXXPMBGM-UHFFFAOYSA-N
• FCH1625725
• ST2407716
• AX8057182
• V6095
• 5-cyano-1-indolecarboxylic acid tert-butyl ester
• A827251
• 5-Cyano-indole-1-carbo
• 5-Cyano-indole-1-carboxylic acid tert-butyl ester
• DTXSID70428454
• AKOS015837006
• tert-Butyl5-cyano-1H-indole-1-carboxylate
• FT-0659109
• DS-15202
• MFCD08056374
• tert-butyl 5-cyanoindole-1-carboxylate;tert-Butyl 5-cyano-1H-indole-1-carboxylate
• SCHEMBL1876083
• 475102-10-4
• DB-070819
• tert-butyl 5-cyano-1H-indole-1-carboxylate
• 1-Boc-5-cyanoindole
• +Expand

• MDL： MFCD08056374
• InChIKey： OYPSWAHXXPMBGM-UHFFFAOYSA-N
• Inchi： 1S/C14H14N2O2/c1-14(2,3)18-13(17)16-7-6-11-8-10(9-15)4-5-12(11)16/h4-8H,1-3H3
• SMILES： O(C(N1C([H])=C([H])C2C([H])=C(C#N)C([H])=C([H])C1=2)=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 242.10600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 242.106
• Heavy Atom Count: 18
• Complexity: 377
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 55

Experimental Properties

• LogP: 3.29618
• PSA: 55.02000
• Boiling Point: No data available
• Melting Point: No data available
• Vapor Pressure: No data available
• Flash Point: No data available
• Color/Form: No data avaiable
• Density: No data available

1-Boc-5-cyanoindole Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C
• Signal Word：Warning

1-Boc-5-cyanoindole Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%